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Compound of Interest

Compound Name:
2-Amino-6-bromo-3-

methylquinoline

Cat. No.: B1285035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the safe handling and

disposal of 2-Amino-6-bromo-3-methylquinoline (CAS No. 203506-01-8). The information

herein is compiled from safety data sheets of structurally similar compounds and general best

practices for laboratory chemical disposal. Due to the absence of a specific Safety Data Sheet

(SDS) for this compound, a conservative approach to handling and disposal is mandated.

I. Immediate Safety and Hazard Assessment
2-Amino-6-bromo-3-methylquinoline is a halogenated aromatic amine. Compounds in this

class are often toxic and pose significant health and environmental risks. Based on data from

similar chemical structures, the following hazards should be assumed:

Toxicity: Likely toxic if swallowed, fatal in contact with skin, and may cause respiratory

irritation.

Irritation: Causes skin and serious eye irritation.[1]

Environmental Hazard: Do not let this chemical enter the environment.[1]

Hazard Summary of Related Compounds:
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Hazard Statement Classification Source Compound(s)

Toxic if swallowed Acute Toxicity, Oral 2-amino-6-methylpyridine

Fatal in contact with skin Acute Toxicity, Dermal 2-amino-6-methylpyridine

Harmful if inhaled Acute Toxicity, Inhalation 6-Bromo-2-methylquinoline[2]

Causes skin irritation Skin Corrosion/Irritation
2-amino-6-methylpyridine, 6-

Bromo-2-methylquinoline[2]

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation

2-amino-6-methylpyridine, 6-

Bromo-2-methylquinoline[2]

May cause respiratory irritation Specific target organ toxicity
2-amino-6-methylpyridine, 6-

Bromo-2-methylquinoline[2]

II. Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling 2-Amino-6-bromo-3-
methylquinoline.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene).

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Skin and Body Protection: A lab coat is required. For larger quantities or when there is a risk

of splashing, consider additional protective clothing.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If dusts

are generated, a respirator may be required.

III. Step-by-Step Disposal Procedure
1. Waste Identification and Segregation:

All waste containing 2-Amino-6-bromo-3-methylquinoline, including unused product,

contaminated materials (e.g., pipette tips, paper towels), and empty containers, must be

treated as hazardous waste.
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Do not mix this waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

2. Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

The container must be compatible with the chemical and clearly labeled with "Hazardous

Waste" and the full chemical name: "2-Amino-6-bromo-3-methylquinoline".

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[1]

3. Spill and Contamination Response:

In case of a spill, evacuate the immediate area.

Wear appropriate PPE before attempting to clean up.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the designated hazardous waste container.

Avoid generating dust.

For large spills, contact your institution's EHS office immediately.

4. Final Disposal:

Dispose of the hazardous waste through your institution's approved hazardous waste

disposal program.[1]

Do not dispose of this chemical down the drain or in the regular trash.[1]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

IV. Experimental Workflow and Disposal Decision
Pathway
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Experimental and Disposal Workflow for 2-Amino-6-bromo-3-methylquinoline
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Caption: Experimental and waste disposal workflow.
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V. Disposal Decision Logic

Disposal Decision Pathway for 2-Amino-6-bromo-3-methylquinoline Waste

Waste Generated?

Is the material contaminated
with 2-Amino-6-bromo-3-methylquinoline?

Treat as Hazardous Waste

Yes

Dispose as non-hazardous waste

No

Is the container empty?

No (Unused product)

Rinse container three times
with a suitable solvent

Yes

Dispose of rinsate as
hazardous waste

Dispose of rinsed container
according to institutional policy

Click to download full resolution via product page
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Caption: Decision logic for waste classification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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Contact
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